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Abstract
cis-Crotonaldehyde, with the CAS number 15798-64-8, is the (Z)-isomer of 2-butenal.[1]

While less thermodynamically stable than its trans-counterpart, cis-crotonaldehyde is a

reactive α,β-unsaturated aldehyde that serves as a valuable intermediate in organic synthesis

and is a subject of significant interest in toxicology and pharmacology due to its biological

activities.[1] This technical guide provides a comprehensive overview of the chemical and

physical properties, synthesis and purification methods, key chemical reactions, and biological

significance of cis-crotonaldehyde. Detailed summaries of its toxicological and

pharmacological signaling pathways are presented, along with methodologies for its analysis.

Chemical and Physical Properties
cis-Crotonaldehyde is a colorless liquid with a pungent, suffocating odor.[2][3] It is flammable

and can turn pale yellow upon exposure to light and air.[2] The majority of commercially

available crotonaldehyde is a mixture of the cis- and trans-isomers, with the trans-isomer being

predominant (>95%).[3][4]

Table 1: General and Physical Properties of cis-Crotonaldehyde
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Property Value Reference(s)

CAS Number 15798-64-8 [1][4]

Molecular Formula C4H6O [1]

Molecular Weight 70.09 g/mol [1]

IUPAC Name (Z)-but-2-enal [1]

Synonyms
(Z)-2-Butenal,

Isocrotonaldehyde
[5]

Appearance Colorless liquid [2]

Melting Point -74 °C [5]

Boiling Point 104 °C [5]

Density 0.8190 g/cm³ [5]

Refractive Index 1.4365 [5]

Solubility

Soluble in water (150 g/L at 20

°C), miscible with many

organic solvents.

[2]

Synthesis and Purification
The synthesis of pure cis-crotonaldehyde is challenged by the greater thermodynamic

stability of the trans-isomer. The equilibrium between the two isomers heavily favors the trans

form, with a reported ratio of approximately 50:1.[1] The primary methods for obtaining cis-
crotonaldehyde involve the isomerization of the readily available trans-isomer.

Experimental Protocols
2.1.1. Photoisomerization of trans-Crotonaldehyde

Principle: Irradiation of trans-crotonaldehyde with ultraviolet light can induce isomerization to

the cis-form.[1][6] This method relies on the photochemical excitation of the molecule to a

state where rotation around the C=C bond is more facile.
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Methodology: A solution of trans-crotonaldehyde in an appropriate solvent (e.g., a non-polar

organic solvent) is irradiated with a UV lamp, typically at a wavelength of 355 nm.[6][7] The

reaction progress is monitored by techniques such as gas chromatography (GC) to

determine the ratio of cis to trans isomers. The reaction is an equilibrium process, so the

product will be a mixture of both isomers.[8]

2.1.2. Acid-Catalyzed Isomerization

Principle: The isomerization of trans-crotonaldehyde to the cis-isomer can also be achieved

under acidic conditions.[1] This is an equilibrium-driven process.

Methodology: Treatment of trans-crotonaldehyde with a trace amount of a strong, dry acid,

such as hydrochloric acid, can catalyze the isomerization.[1] Heating the mixture can also

facilitate the attainment of equilibrium.[1] The resulting mixture typically contains a small

percentage of the cis-isomer (around 2.0% at room temperature).[1]

2.1.3. Purification of cis-Crotonaldehyde

Principle: Due to the small boiling point difference between the cis and trans isomers, simple

distillation is often insufficient for complete separation. A potential method for separating cis

and trans isomers involves the differential reactivity or physical properties of their derivatives.

Methodology: A method described for the separation of cis- and trans-cyclohexanediamine,

which could potentially be adapted, involves the formation of dihydrochloride salts.[5] The

isomers' dihydrochlorides may exhibit different solubilities in a given solvent system, allowing

for fractional crystallization.[5] After separation, the pure isomer can be regenerated by

neutralization with a base.[5]

Chemical Reactivity
As an α,β-unsaturated aldehyde, cis-crotonaldehyde is a reactive molecule participating in a

variety of organic transformations. Its reactivity is characterized by the electrophilic nature of

both the carbonyl carbon and the β-carbon of the alkene.

Michael Addition: The β-carbon of cis-crotonaldehyde is susceptible to nucleophilic attack

in a Michael addition reaction.[1] This reactivity is central to its biological effects, as
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nucleophilic residues in biomolecules, such as the thiol group of cysteine in glutathione, can

form covalent adducts.[9][10]

Dienophile in Diels-Alder Reactions: The electron-deficient double bond allows cis-
crotonaldehyde to act as a dienophile in Diels-Alder reactions.

Condensation Reactions: The aldehyde functionality can participate in condensation

reactions, for example, with active methylene compounds.

Biological Activity and Signaling Pathways
cis-Crotonaldehyde is a biologically active molecule with significant toxicological and

pharmacological effects. It is a known irritant to the skin, eyes, and respiratory tract.[3][4]

Toxicity and Apoptosis Induction
The toxicity of cis-crotonaldehyde is largely attributed to its electrophilic nature, leading to the

depletion of cellular nucleophiles, oxidative stress, and subsequent programmed cell death

(apoptosis).
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Figure 1: Signaling pathway of cis-crotonaldehyde-induced apoptosis.

Vasorelaxant Effects
Recent studies have shown that crotonaldehyde can induce vasorelaxation through the

activation of the Transient Receptor Potential Ankyrin-1 (TRPA1) channel in the vascular

endothelium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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